Cas no 1421499-24-2 (N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-5-methyl-1,2-oxazole-3-carboxamide)

• Product Name: N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-5-methyl-1,2-oxazole-3-carboxamide
• CAS No: 1421499-24-2
• MF: C₁₉H₂₀N₄O₃
• MW: 352.387104034424
• CID: 5474796
• PubChem ID: 71779552
• Update Time: 2025-10-21

N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-5-methyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1421499-24-2
• N-((3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-5-methylisoxazole-3-carboxamide
• N-[(3-CYCLOPENTYL-4-OXOPHTHALAZIN-1-YL)METHYL]-5-METHYL-1,2-OXAZOLE-3-CARBOXAMIDE
• N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-5-methyl-1,2-oxazole-3-carboxamide
• VU0496779-1
• AKOS024677802
• F2758-0944

• Inchi： 1S/C19H20N4O3/c1-12-10-16(22-26-12)18(24)20-11-17-14-8-4-5-9-15(14)19(25)23(21-17)13-6-2-3-7-13/h4-5,8-10,13H,2-3,6-7,11H2,1H3,(H,20,24)
• InChI Key： LMGVHIXIPVHRKL-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(CNC(C2C=C(C)ON=2)=O)=NN1C1CCCC1

Computed Properties

• Exact Mass: 352.15354051g/mol
• Monoisotopic Mass: 352.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 87.8Ų

Additional information on N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-5-methyl-1,2-oxazole-3-carboxamide

Introduction to N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-5-methyl-1,2-oxazole-3-carboxamide (CAS No. 1421499-24-2)

The compound N-(3-cyclopentylidene)-5-methylphthalazinone methylcarbamate, also known as N-[ (3-cyclopentylidene)-5-methylphthalazinone methylcarbamate], is a highly specialized organic compound with the CAS registry number 1421499–24–2. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications in drug development.

The molecular structure of this compound is characterized by a phthalazine ring system, which is a bicyclic structure consisting of two fused benzene rings with two nitrogen atoms. The phthalazine moiety is further substituted with a cyclopentyl group at position 3 and a methyl group at position 5. Additionally, the compound features an oxazole ring system attached via a carbonyl group, which introduces further complexity and functional diversity into the molecule.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. Researchers have explored its activity against various enzyme targets, including kinases and proteases, which are critical in disease pathways such as cancer and inflammatory disorders. The cyclopentyl substitution on the phthalazine ring has been shown to enhance the compound's stability and bioavailability, making it a promising candidate for further preclinical testing.

In terms of synthesis, this compound can be prepared through a multi-step process involving cyclization reactions and amide bond formation. The key intermediates include phthalazine derivatives and oxazole precursors, which are combined under controlled conditions to yield the final product. The synthesis process requires precise control over reaction conditions to ensure high purity and yield.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have confirmed the molecular structure and provided insights into the compound's conformational flexibility and electronic properties.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of this compound to enhance its therapeutic potential. This includes modifications to improve solubility, reduce toxicity, and prolong half-life in vivo. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical applications.

In conclusion, N-[ (3-cyclopentylidene)-5-methylphthalazinone methylcarbamate] represents a significant advancement in organic synthesis and drug discovery. Its unique structural features and promising biological activity make it a valuable asset in the pursuit of novel therapeutic agents for complex diseases.